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Compound Focus: 7-Chloro-1-heptanol

CAS No.: 55944-70-2

Cat. No.: S1893639

Get Quote

Compound Identification

The table below summarizes the fundamental identifying information for 7-Chloro-1-heptanol from the

search results.

Property Details

Chemical Name 7-Chloro-1-heptanol [1]

CAS Registry Number 55944-70-2 [1] [2]

Molecular Formula C7H15ClO [1]

Molecular Weight 150.65 g/mol [1]

Synonyms Heptamethylene chlorohydrin [2]

Understanding Bifunctional Reactivity and Potential
Applications

While the search results lack experimental details for 7-Chloro-1-heptanol, its structure suggests its

bifunctional reactivity. The molecule contains two distinct functional groups:
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A terminal chloro group (-Cl) at one end, which can act as an electrophile and is a good leaving

group for nucleophilic substitution reactions (e.g., SN2 reactions).
A terminal hydroxyl group (-OH) at the other end, which can act as a nucleophile and is often

protected or converted into other functional groups.

This combination makes 7-Chloro-1-heptanol a useful linear C7 linker in chemical synthesis. The

following diagram illustrates the general concept of how its bifunctionality is utilized.
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Generalized reactivity scheme of 7-Chloro-1-heptanol as a bimolecular linker.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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